Cas no 3169-21-9 (Variamine blue B sulfate (=4-amino-4''-methoxydiphenylamine sulfate）)

• Product Name: Variamine blue B sulfate (=4-amino-4''-methoxydiphenylamine sulfate）
• CAS No: 3169-21-9
• MF: C₁₃H₁₆N₂O₅S
• MW: 312.341542243958
• MDL: MFCD00060258
• CID: 876147
• PubChem ID: 87572540
• Update Time: 2025-09-22

Variamine blue B sulfate (=4-amino-4''-methoxydiphenylamine sulfate） Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)-1,4-benzenediamine sulfate (1:1)
• 1,4-Benzenediamine, N-(4-methoxyphenyl)-, sulfate (1:1)
• N-(4-methoxyphenyl)benzene-1,4-diamine sulfate (1:1)
• N-(p-Methoxyphenyl)-p-phenylenediamine sulfate (1:1)
• p-Phenylenediamine, N-(p-methoxyphenyl)-, sulfate (1:1)
• 4-Amino-4'-methoxydiphenylamine Sulfate
• N-(4-Methoxyphenyl)-1,4-phenylenediamine Sulfate
• VARIAMINE BLUE B SULFATE (=4-AMINO-4'-METHOXYDIPHENYLAMINE SULFATE
• Blue Base Irga VB
• N1-(4-methoxyphenyl)benzene-1,4-diamine sulfate
• p-Phenylenediamine, sulfate (2:1)
• Brentamine Fast Blue VB Salt
• C.I. 37255
• Azoene Fast Blue VB Salt
• Blue Salt Irga NB
• Variamine Blue Salt BA
• 1, N-(4-methoxyphenyl)-, sulfate (2:1)
• Blue Salt NS
• Kayaku Blue Salt VB
• Diazo Fast Blue VBN
• Fast Blue VB Base, sulfate
• Hiltosal Fast Blue VB Salt
• Variamine Blue Salt B
• Devol Blue VB Salt
• Diazo Fast Blue VBA
• N1-(4-METHOXYPHENYL)BENZENE-1,4-DIAMINE; SULFURIC ACID
• VARIAMINE BLUE B SULFATE (=4-AMINO-4-METHOXYDIPHENYLAMINE SULFATE)[FOR IRON-TITRATION]
• Variamine Blue Salt BN
• Azamine Blue B Salt
• Devol Blue VB
• Fast Blue Base VB
• 40563-70-0
• Fast Blue VB Salt
• Fast Blue Salt BL
• Naphtoelan Fast Blue BT Salt
• NSC51523
• NSC-51523
• Acna Blue V Base
• Acna Blue V Salt
• Kako Blue VB Salt
• Variamine Blue B Sulfate
• Diazo Fast Blue VB
• Mitsui Blue VB Salt
• BMSZNBNGDJDEOC-UHFFFAOYSA-N
• MFCD00060258
• Variamine Blue B Sulfate (=4-Amino-4'-methoxydiphenylamine Sulfate) [for Iron-Titration]
• M0495
• Fast Blue Base BL
• Diasalt Blue B
• Variamine Blue Salt D
• Azosalt A
• SCHEMBL11419340
• DTXSID6073316
• Daito Blue Salt VB
• Variamine Blue B Salt
• 4-N-(4-methoxyphenyl)benzene-1,4-diamine;sulfuric acid
• Hindasol Blue LB
• N-(para-Methoxyphenyl)-para-phenylenediamine sulfate
• N1-(4-Methoxyphenyl)benzene-1,4-diamine xsulfate
• N1-(4-Methoxyphenyl)benzene-1,4-diaminexsulfate
• C.I. Azoic Diazo Component 35
• Variamine blue B sulfate (=4-amino-4''-methoxydiphenylamine sulfate）

• MDL： MFCD00060258
• Inchi： 1S/C13H14N2O.H2O4S/c1-16-13-8-6-12(7-9-13)15-11-4-2-10(14)3-5-11;1-5(2,3)4/h2-9,15H,14H2,1H3;(H2,1,2,3,4)
• InChI Key： BMSZNBNGDJDEOC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O(C)C1C=CC(=CC=1)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 312.07799279g/mol
• Monoisotopic Mass: 312.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

Variamine blue B sulfate (=4-amino-4''-methoxydiphenylamine sulfate） Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether